Cas no 111029-50-6 (Benzaldehyde, 2,2'-[1,8-octanediylbis(oxy)]bis-)

• Product Name: Benzaldehyde, 2,2'-[1,8-octanediylbis(oxy)]bis-
• CAS No: 111029-50-6
• MF: C₂₂H₂₆O₄
• MW: 354.439446926117
• CID: 1200628
• PubChem ID: 15305056
• Update Time: 2025-04-20

Benzaldehyde, 2,2'-[1,8-octanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,2'-[1,8-octanediylbis(oxy)]bis-
• 2-[8-(2-formylphenoxy)octoxy]benzaldehyde
• 2,2'-[Octane-1,8-diylbis(oxy)]dibenzaldehyde
• DTXSID30571172
• 4,4'-(1,8-OCTANEDIYL)DIOXYDIBENZALDEHYDE
• 111029-50-6

• Inchi： 1S/C22H26O4/c23-17-19-11-5-7-13-21(19)25-15-9-3-1-2-4-10-16-26-22-14-8-6-12-20(22)18-24/h5-8,11-14,17-18H,1-4,9-10,15-16H2
• InChI Key： YHGVQYTZPXCUGC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C=O)CCCCCCCCOC1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 354.18318
• Monoisotopic Mass: 354.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6